n-(4-Aminophenyl)-n-cyclopropylacetamide
Overview
Description
“4-Amino-N-(4-aminophenyl)benzamide” and “N-(4-Aminophenyl)acetamide” are organic compounds . They are amine derivatives of acetanilide . These compounds are important synthetic intermediates in heterocyclic and aromatic synthesis .
Synthesis Analysis
The synthesis of similar compounds has been studied. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives were synthesized and their molecular structures were confirmed by their physicochemical properties and spectroanalytical data .
Molecular Structure Analysis
The molecular formula of “4-Amino-N-(4-aminophenyl)benzamide” is C13H13N3O . For “N-(4-Aminophenyl)acetamide”, the molecular formula is C8H10N2O .
Chemical Reactions Analysis
While specific chemical reactions involving “n-(4-Aminophenyl)-n-cyclopropylacetamide” are not available, the reduction of 4-nitrophenol (4-NP) to 4-aminophenol (4-AP) using green-fabricated metal nanoparticles has been discussed .
Scientific Research Applications
Detection of Foodborne Pathogens
This compound has been used in the development of a disposable bio-sensing system for the rapid and selective detection of foodborne pathogens . The system is designed to analyze food and water samples contaminated with Staphylococcus aureus, one of the most potential food and waterborne pathogens .
Electronic Performance Enhancement
The compound has been used in the field of electronics, specifically in the development of field effect transistors (FETs) . It has been found that porphyrin functionalized reduced graphene oxide (rGO) can improve the electronic performances of rGO-based FETs .
Antimicrobial Activity
A series of substituted benzothiazoles, bearing semicarbazone and thiosemicarbazone moieties, has been designed, synthesized, and evaluated for their antimicrobial activity . The structures of these compounds were elucidated using various spectroscopic techniques .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various cellular targets, including enzymes and receptors, which play crucial roles in cellular processes .
Mode of Action
It’s suggested that similar compounds may interact with their targets, leading to changes in cellular processes . For instance, some compounds may inhibit or enhance the activity of their target enzymes or receptors, leading to downstream effects .
Biochemical Pathways
Based on the nature of similar compounds, it can be inferred that it may influence various biochemical pathways, leading to downstream effects .
Result of Action
Similar compounds have been shown to exert various effects at the molecular and cellular levels, such as modulating enzyme activity, altering cellular signaling, and affecting gene expression .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of N-(4-Aminophenyl)-N-cyclopropylacetamide . These factors can include pH, temperature, presence of other molecules, and cellular environment.
properties
IUPAC Name |
N-(4-aminophenyl)-N-cyclopropylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c1-8(14)13(11-6-7-11)10-4-2-9(12)3-5-10/h2-5,11H,6-7,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POARDALZIITFTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C1CC1)C2=CC=C(C=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
n-(4-Aminophenyl)-n-cyclopropylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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